molecular formula C27H27F2N5O B8339463 2-Amino-N-[5-(3,5-difluoro-benzyl)-1H-indazol-3-yl]-4-piperidin-1-ylmethyl benzamide

2-Amino-N-[5-(3,5-difluoro-benzyl)-1H-indazol-3-yl]-4-piperidin-1-ylmethyl benzamide

Cat. No. B8339463
M. Wt: 475.5 g/mol
InChI Key: VIUDYBVWSDJNPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-N-[5-(3,5-difluoro-benzyl)-1H-indazol-3-yl]-4-piperidin-1-ylmethyl benzamide is a useful research compound. Its molecular formula is C27H27F2N5O and its molecular weight is 475.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-N-[5-(3,5-difluoro-benzyl)-1H-indazol-3-yl]-4-piperidin-1-ylmethyl benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-N-[5-(3,5-difluoro-benzyl)-1H-indazol-3-yl]-4-piperidin-1-ylmethyl benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C27H27F2N5O

Molecular Weight

475.5 g/mol

IUPAC Name

2-amino-N-[5-[(3,5-difluorophenyl)methyl]-1H-indazol-3-yl]-4-(piperidin-1-ylmethyl)benzamide

InChI

InChI=1S/C27H27F2N5O/c28-20-11-19(12-21(29)15-20)10-17-5-7-25-23(13-17)26(33-32-25)31-27(35)22-6-4-18(14-24(22)30)16-34-8-2-1-3-9-34/h4-7,11-15H,1-3,8-10,16,30H2,(H2,31,32,33,35)

InChI Key

VIUDYBVWSDJNPS-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)CC2=CC(=C(C=C2)C(=O)NC3=NNC4=C3C=C(C=C4)CC5=CC(=CC(=C5)F)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-[5-(3,5-Difluoro-benzyl)-1H-indazol-3-yl]-2-nitro-4-piperidin-1-ylmethyl-benzamide (255 mg, 0.505 mmol) was suspended in DCM (7 mL) and treated with nBu4NCl (95 mg, 0.343 mmol). Na2S2O4 (659 mg, 3.029 mmol) in water (3.4 mL) was added drop-wise, with stirring. After 2 hours, the volatiles were removed by evaporation, a solid was filtered from the aqueous phase and dried under vacuum. The solid was treated with 4N HCl in dioxane (12 mL) and the solvent was then removed by evaporation. The solid was dissolved in DCM (100 mL), washed with aqueous K2CO3 and then with brine. After drying over sodium sulphate and removal of the solvent, 248 mg of title compound were obtained in more than quantitative yield. The crude was employed in the following step with no further purification.
Quantity
659 mg
Type
reactant
Reaction Step Two
Name
Quantity
3.4 mL
Type
solvent
Reaction Step Two
Name
Quantity
7 mL
Type
solvent
Reaction Step Three
Quantity
95 mg
Type
catalyst
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.